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Compound of Interest

Compound Name: Methylamino-PEG2-acid

Cat. No.: B608983

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analytical techniques used for
the characterization of Methylamino-PEG2-acid and its conjugates. This bifunctional linker is a
valuable tool in bioconjugation, enabling the connection of molecules of interest through its
terminal methylamino and carboxylic acid functionalities. Accurate characterization is crucial for
ensuring the quality, purity, and consistency of the resulting conjugates.

Introduction to Methylamino-PEG2-acid

Methylamino-PEG2-acid, systematically named 3-(2-(2-
(methylamino)ethoxy)ethoxy)propanoic acid, is a short-chain polyethylene glycol (PEG)
derivative. Its structure incorporates a secondary amine and a carboxylic acid, making it a
versatile heterobifunctional linker. The PEG spacer enhances the solubility and flexibility of the
resulting conjugates.

Chemical Structure:

Analytical Characterization Workflow

A multi-technique approach is essential for the thorough characterization of Methylamino-
PEG2-acid and its conjugates. The following workflow outlines the recommended analytical
strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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